Cas no 303009-19-0 (Benzenamine,4-(5-ethyl-3-methyl-1H-pyrazol-1-yl)-)

• Product name: Benzenamine,4-(5-ethyl-3-methyl-1H-pyrazol-1-yl)-
• CAS No: 303009-19-0
• MF: C₁₂H₁₅N₃
• Molecular Weight: 201.2676
• CID: 299378
• PubChem ID: 45094620

Benzenamine,4-(5-ethyl-3-methyl-1H-pyrazol-1-yl)- Properties

Names and Identifiers

• Benzenamine,4-(5-ethyl-3-methyl-1H-pyrazol-1-yl)-
• Benzenamine, 4-(5-ethyl-3-methyl-1H-pyrazol-1-yl)- (9CI)
• 4-(5-ethyl-3-methylpyrazol-1-yl)aniline
• YXN
• 303009-19-0
• 4-(5-Ethyl-3-methyl-1H-pyrazol-1-yl)aniline
• DTXSID40667297

• Inchi： InChI=1S/C12H15N3/c1-3-11-8-9(2)14-15(11)12-6-4-10(13)5-7-12/h4-8H,3,13H2,1-2H3
• InChIKey： LAVBGRFHIWCGIQ-UHFFFAOYSA-N
• SMILES： C(C1N(C2C=CC(N)=CC=2)N=C(C)C=1)C

Computed Properties

• 精确分子量: 201.12675
• 同位素质量: 201.127
• Isotope Atom Count: 0
• 氢键供体数量: 1
• 氢键受体数量: 2
• 重原子数量: 15
• 可旋转化学键数量: 2
• 复杂度: 199
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 2.4
• 拓扑分子极性表面积: 43.8A^2

Experimental Properties

• PSA: 43.84